Cas no 55954-27-3 (Benzeneacetamide,2,4-dichloro-)

• Product Name: Benzeneacetamide,2,4-dichloro-
• CAS No: 55954-27-3
• MF: C₈H₇Cl₂NO
• MW: 204.053280115128
• MDL: MFCD09431040
• CID: 365826
• PubChem ID: 17190888
• Update Time: 2025-09-28

Benzeneacetamide,2,4-dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,2,4-dichloro-
• 2-(2,4-Dichlorophenyl)acetamide
• 2,4-Dichlorophenylacetamide
• 55954-27-3
• SCHEMBL260323
• D84567
• CHEMBL4910421
• CS-0163117
• 2,4-Dichlorobenzeneacetamide
• BS-47253
• NAYAHQPYRSIGCX-UHFFFAOYSA-N
• AKOS003391293
• MFCD09431040
• DTXSID901309503
• STK486598

• MDL： MFCD09431040
• Inchi： 1S/C8H7Cl2NO/c9-6-2-1-5(3-8(11)12)7(10)4-6/h1-2,4H,3H2,(H2,11,12)
• InChI Key： NAYAHQPYRSIGCX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC(N)=O)Cl

Computed Properties

• Exact Mass: 202.99061
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 168-169 ºC
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on Benzeneacetamide,2,4-dichloro-

Recent Advances in the Study of Benzeneacetamide,2,4-dichloro- (CAS: 55954-27-3) in Chemical Biology and Pharmaceutical Research

Benzeneacetamide,2,4-dichloro- (CAS: 55954-27-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its dichloro-substituted benzene ring and acetamide functional group, has been the subject of various studies aimed at exploring its biological activity, synthetic utility, and potential therapeutic benefits. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and structural modification of Benzeneacetamide,2,4-dichloro- to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and regioselective halogenation, to derivatize the compound and improve its bioavailability. These efforts have yielded a series of analogs with varying degrees of biological activity, particularly in the context of antimicrobial and anti-inflammatory applications.

In vitro and in vivo studies have demonstrated that Benzeneacetamide,2,4-dichloro- exhibits promising antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that the compound disrupts bacterial cell membrane integrity, leading to cell lysis and death. Additionally, its anti-inflammatory properties have been attributed to the inhibition of key pro-inflammatory cytokines, such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its antimicrobial and anti-inflammatory effects, Benzeneacetamide,2,4-dichloro- has also shown potential in cancer research. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines by activating the intrinsic apoptotic pathway. This has sparked interest in further exploring its utility as a chemotherapeutic agent, either alone or in combination with existing drugs.

Despite these promising findings, challenges remain in the development of Benzeneacetamide,2,4-dichloro- as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the compound's pharmacokinetic and pharmacodynamic properties to enhance its clinical applicability.

In conclusion, Benzeneacetamide,2,4-dichloro- (CAS: 55954-27-3) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for ongoing and future studies. Continued exploration of its mechanisms of action and structural optimization will be crucial in unlocking its full potential in medicine and beyond.